BENGHE Foundational & Exploratory

Check Availability & Pricing

(E,E)-Farnesol-13C3 CAS number and molecular
weight

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: (E,E)-Farnesol-13C3

Cat. No.: B15547217

Technical Guide: (E,E)-Farnesol-13C3

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on (E,E)-Farnesol-13C3, a stable
isotope-labeled form of the naturally occurring sesquiterpene alcohol, farnesol. This document
is intended to serve as a core resource for researchers and professionals in drug development
and various scientific fields who utilize labeled compounds for tracking and quantification in
biological systems.

Core Compound Data

The key quantitative data for (E,E)-Farnesol-13C3 and its unlabeled counterpart are
summarized in the table below for straightforward comparison.

Molecular Weight (

Compound CAS Number Chemical Formula
g/mol )

(E,E)-Farnesol-13C3 Not available 225.34[1] C1213C3H260

(E,E)-Farnesol 106-28-5[1][2][3] 222.37[2][4][5] C1sH260

Farnesol (isomer
_ 4602-84-0[4][5][6] 222.37[4][5] Ci1s5H260
mixture)
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(E,E)-Farnesol-13C3 is a labeled version of (E,E)-Farnesol, where three carbon atoms are
replaced with the 13C isotope.[7] This isotopic labeling is crucial for its use in various analytical
applications, particularly in mass spectrometry-based assays.

Experimental Protocols & Applications

Due to the specialized nature of isotopically labeled compounds, detailed experimental
protocols are typically application-specific. (E,E)-Farnesol-13C3 is primarily used as an internal
standard in quantitative mass spectrometry for the accurate determination of farnesol levels in
biological matrices.

A general workflow for such an application is outlined below.
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Figure 1: Generalized workflow for the quantification of farnesol using (E,E)-Farnesol-13C3.

Signaling Pathways Involving Farnesol

Farnesol is a biologically active molecule involved in various cellular processes. It is a
precursor in the biosynthesis of many important organic compounds, including terpenes and
steroids. One of the well-studied roles of farnesol is its function as a quorum-sensing molecule
in the fungus Candida albicans, where it inhibits the transition from yeast to hyphal form, a key
step in biofilm formation.
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Figure 2: Simplified diagram of farnesol's role in isoprenoid biosynthesis and quorum sensing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15547217#e-e-farnesol-13c3-cas-number-and-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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